N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C16H14N2O2S/c1-11-6-8-12(9-7-11)17-15(19)10-18-13-4-2-3-5-14(13)21-16(18)20/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: XYBAMDDPCCEZOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3SC2=O
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, commonly known as MBOAT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MBOAT is a benzothiazole derivative and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Antitumor Activity

Compounds bearing the benzothiazole moiety, including N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide derivatives, have been synthesized and evaluated for their antitumor activity. Studies reveal that certain derivatives exhibit considerable anticancer activity against various cancer cell lines. For instance, compounds with different heterocyclic rings attached to the benzothiazole structure have shown potential against human tumor cell lines derived from neoplastic diseases (Yurttaş, Tay, & Demirayak, 2015). This indicates a promising avenue for developing new cancer therapies by exploring the structural variations of these compounds.

Anti-inflammatory and Analgesic Activities

Derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. Research has identified compounds with significant anti-inflammatory activity, highlighting the therapeutic potential of benzothiazole derivatives in treating inflammation-related conditions (Sunder & Maleraju, 2013).

Antimicrobial Agents

The antimicrobial efficacy of this compound derivatives has been explored, with some compounds displaying potent activity against bacterial and fungal species. This suggests the potential use of these compounds in developing new antimicrobial agents to combat infections (Incerti et al., 2017).

Anticonvulsant Evaluation

Research into the anticonvulsant properties of benzothiazole acetamide derivatives has uncovered compounds that exhibit significant activity against convulsive disorders. This opens up possibilities for new treatments in epilepsy and related conditions, offering a promising direction for future pharmaceutical development (Nath et al., 2021).